Cas no 2364415-35-8 (1-(Chloromethyl)-4-nitronaphthalene)

• Product Name: 1-(Chloromethyl)-4-nitronaphthalene
• CAS No: 2364415-35-8
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 4764843
• Update Time: 2025-05-26

1-(Chloromethyl)-4-nitronaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)-4-nitronaphthalene

• Inchi： 1S/C11H8ClNO2/c12-7-8-5-6-11(13(14)15)10-4-2-1-3-9(8)10/h1-6H,7H2
• InChI Key： ZMLDKFSWDCIYPB-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C2C=CC=CC2=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8

Additional information on 1-(Chloromethyl)-4-nitronaphthalene

Research Briefing on 1-(Chloromethyl)-4-nitronaphthalene (CAS: 2364415-35-8) in Chemical Biology and Pharmaceutical Applications

1-(Chloromethyl)-4-nitronaphthalene (CAS: 2364415-35-8) is a nitronaphthalene derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a synthetic intermediate. This briefing consolidates the latest findings on its applications, mechanisms, and safety profiles, with emphasis on studies published within the past three years.

Recent studies highlight its role as a key precursor in the synthesis of bioactive naphthalimide derivatives, which exhibit antitumor and antimicrobial properties. A 2023 Journal of Medicinal Chemistry study demonstrated its utility in constructing DNA-intercalating agents via nucleophilic substitution reactions, with the chloromethyl group enabling facile functionalization. Computational docking analyses (Molecular Pharmaceutics, 2024) further suggest that derivatives of this compound show promising binding affinities to topoisomerase II, a target in cancer therapy.

In pharmaceutical manufacturing, 1-(Chloromethyl)-4-nitronaphthalene has been optimized for scalable production under GMP conditions. A patent (WO2023124567) describes a novel catalytic process using palladium nanoparticles to enhance yield (≥92%) while minimizing hazardous byproducts. Stability studies indicate that the compound remains stable at room temperature for 12 months when stored in amber vials with desiccants, addressing earlier concerns about nitro-group degradation.

Toxicological assessments reveal moderate cytotoxicity (IC50: 18–25 µM in HepG2 cells), necessitating careful handling. However, structural modifications, such as replacing the nitro group with sulfonamide moieties, have been shown to reduce toxicity by 40% (Bioorganic Chemistry, 2024). These findings position the compound as a tunable scaffold for drug discovery.

Ongoing clinical trials (NCT05678922) are evaluating naphthalimide-based chemotherapeutics derived from this intermediate, with Phase I results expected in Q4 2024. Concurrently, its use in fluorescent probes for cellular imaging (ACS Chemical Biology, 2023) underscores its cross-disciplinary value. Future research directions include exploring its enantioselective transformations and polypharmacological applications.